![molecular formula C15H17N3O3 B2848613 1-Acetyl-3-{[4-(dimethylamino)phenyl]methylene}tetrahydro-2,5-pyrazinedione CAS No. 117563-26-5](/img/structure/B2848613.png)
1-Acetyl-3-{[4-(dimethylamino)phenyl]methylene}tetrahydro-2,5-pyrazinedione
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Description
“1-Acetyl-3-{[4-(dimethylamino)phenyl]methylene}tetrahydro-2,5-pyrazinedione” is a chemical compound . Unfortunately, there is limited information available about this compound, and its specific uses are not well-documented .
Physical and Chemical Properties Analysis
The melting point of this compound is reported to be between 211-213 °C . The predicted boiling point is 597.7±50.0 °C .Scientific Research Applications
Synthesis of Polyfunctional Heteroaromatics
Research has explored the synthesis of novel functionalized heteroaromatic compounds, leading to discoveries of new rearrangements and the correction of structures previously misassigned in the literature. This includes work on arylhydrazonals, enamines, and functionally substituted carbonyl compounds, revealing new pathways and correcting erroneous reports on molecule structures, which could be relevant to the synthesis and study of compounds like "1-Acetyl-3-{[4-(dimethylamino)phenyl]methylene}tetrahydro-2,5-pyrazinedione" (Moustafa et al., 2017).
Pyrazole Heterocycles in Medicinal Chemistry
The pyrazole moiety, closely related to pyrazinediones, plays a crucial role in many biologically active compounds, highlighting the importance of such heterocycles in medicinal chemistry. Pyrazoles are used as synthons in organic synthesis and possess a wide range of biological activities, which may hint at the potential pharmacological significance of related pyrazinedione compounds (Dar & Shamsuzzaman, 2015).
Quinoxaline and Heterocyclic Chemistry
Quinoxaline derivatives, sharing structural similarities with pyrazinediones, are utilized in dyes, pharmaceuticals, and as antibiotics. The synthesis of quinoxaline and its analogs from ortho-diamines and 1,2-diketones underlines the versatility of heterocyclic chemistry in creating compounds with significant antitumoral properties. This highlights potential research avenues for exploring the biological activities of compounds like "this compound" (Pareek & Kishor, 2015).
Properties
IUPAC Name |
(3E)-1-acetyl-3-[[4-(dimethylamino)phenyl]methylidene]piperazine-2,5-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N3O3/c1-10(19)18-9-14(20)16-13(15(18)21)8-11-4-6-12(7-5-11)17(2)3/h4-8H,9H2,1-3H3,(H,16,20)/b13-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SYFVNJGPALDWRA-MDWZMJQESA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CC(=O)NC(=CC2=CC=C(C=C2)N(C)C)C1=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)N1CC(=O)N/C(=C/C2=CC=C(C=C2)N(C)C)/C1=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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